Cas no 1261966-34-0 (95%)

95% structure
95% structure
Product Name:95%
CAS No:1261966-34-0
MF:C15H17N3O4
MW:303.313183546066
MDL:MFCD18316683
CID:5216838
Update Time:2023-08-26

95% Chemical and Physical Properties

Names and Identifiers

    • 5-(3-BOC-Aminophenyl)-(2,4)-dihydroxypyrimidine
    • 95%
    • MDL: MFCD18316683
    • Inchi: 1S/C15H17N3O4/c1-15(2,3)22-14(21)17-10-6-4-5-9(7-10)11-8-16-13(20)18-12(11)19/h4-8H,1-3H3,(H,17,21)(H2,16,18,19,20)
    • InChI Key: LKDHCKNKWMPHRH-UHFFFAOYSA-N
    • SMILES: O(C(NC1C=CC=C(C=1)C1=CNC(NC1=O)=O)=O)C(C)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 507
  • XLogP3: 1.2
  • Topological Polar Surface Area: 96.5

95% Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB323003-5 g
5-(3-BOC-Aminophenyl)-(2,4)-dihydroxypyrimidine, 95%; .
1261966-34-0 95%
5 g
€1,159.00 2023-07-19
abcr
AB323003-5g
5-(3-BOC-Aminophenyl)-(2,4)-dihydroxypyrimidine, 95%; .
1261966-34-0 95%
5g
€1159.00 2025-04-21
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